Cas no 408352-48-7 (4,6-Dibromopyridin-2-amine)

4,6-Dibromopyridin-2-amine is a brominated pyridine derivative with the molecular formula C₅H₄Br₂N₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its two bromine substituents at the 4- and 6-positions enhance reactivity, enabling selective functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The presence of the amine group at the 2-position further expands its utility as a building block for heterocyclic frameworks. The compound exhibits high purity and stability under standard conditions, making it suitable for research and industrial applications requiring precise molecular modifications.
4,6-Dibromopyridin-2-amine structure
4,6-Dibromopyridin-2-amine structure
Product Name:4,6-Dibromopyridin-2-amine
CAS No:408352-48-7
MF:C5H4Br2N2
MW:251.906659126282
MDL:MFCD18447569
CID:1026491
PubChem ID:53440006
Update Time:2025-10-29

4,6-Dibromopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dibromopyridin-2-amine
    • 4,6-dibromo-2-Pyridinamine
    • 2-amino-4,6-dibromopyridine
    • 4,6-Dibrom-[2]pyridylamin
    • 4,6-dibromo-[2]pyridylamine
    • DCXDWGNIKWVOFL-UHFFFAOYSA-N
    • 5566AB
    • FCH1375480
    • AX8216489
    • PB47162
    • 408352-48-7
    • 4 pound not6-Dibromopyridin-2-amine
    • SCHEMBL16506708
    • DS-14661
    • SY022448
    • DB-070092
    • MFCD18447569
    • AKOS016005686
    • DTXSID40702293
    • N13242
    • CS-0108768
    • MDL： MFCD18447569
    • Inchi： 1S/C5H4Br2N2/c6-3-1-4(7)9-5(8)2-3/h1-2H,(H2,8,9)
    • InChI Key： DCXDWGNIKWVOFL-UHFFFAOYSA-N
    • SMILES： BrC1C=C(N=C(C=1)N)Br

Computed Properties

  • Exact Mass: 249.87400
  • Monoisotopic Mass: 249.87412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 2.2

Experimental Properties

  • Boiling Point: 324.5±37.0℃ at 760 mmHg
  • PSA: 38.91000
  • LogP: 2.77000

4,6-Dibromopyridin-2-amine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,6-Dibromopyridin-2-amine Pricemore >>

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abcr
AB438746-100 mg
4,6-Dibromopyridin-2-amine; .
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Chemenu
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TRC
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4,6-Dibromopyridin-2-amine Production Method

4,6-Dibromopyridin-2-amine Related Literature

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